Methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate

• Molecular Formula: C11H12ClNO6
• Molecular Weight: 289.67 g/mol
• IUPAC Name: methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate
• InChI: InChI=1S/C11H12ClNO6/c1-17-9-6-8(13(15)16)7(11(14)18-2)5-10(9)19-4-3-12/h5-6H,3-4H2,1-2H3
• InChI Key: PDBUGLHBGTVQHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)[N+](=O)[O-])C(=O)OC)OCCCl

Description

Methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate is a useful research compound. Its molecular formula is C11H12ClNO6 and its molecular weight is 289.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To acetic acid (42 mL) and acetic anhydride (8.5 mL) was added methyl 3-(2-chloroethoxy)-4-methoxybenzoate (4.0 g, 16.3 mmol) followed by 70% nitric acid (2.8 mL) and the mixture heated at 50° C. for 1 hour. The mixture was poured into H2O, filtered, and washed with H2O to give methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate (4.08 g, 14.1 mmol, 86%). 1H NMR (300 MHz, DMSO-d6) δ 7.67 (s, 1H), 7.38 (s, 1H), 4.43 (t, 2H), 3.99 (t, 2H), 3.94 (s, 3H), 3.85 (s, 3H).